Cas no 418775-06-1 (Ethanol, 2-[[3-(2-ethylphenoxy)propyl]amino]- (9CI))

• Product name: Ethanol, 2-[[3-(2-ethylphenoxy)propyl]amino]- (9CI)
• CAS No: 418775-06-1
• MF: C₁₃H₂₁NO₂
• MW: 223.31134390831
• CID: 927465
• PubChem ID: 2248428

Ethanol, 2-[[3-(2-ethylphenoxy)propyl]amino]- (9CI) Chemical and Physical Properties

Names and Identifiers

• Ethanol, 2-[[3-(2-ethylphenoxy)propyl]amino]- (9CI)
• SR-01000212012-1
• AB00088001-01
• SR-01000212012
• ETHANOL, 2-[[3-(2-ETHYLPHENOXY)PROPYL]AMINO]-
• 418775-06-1
• DB-286829

• Inchi： InChI=1S/C13H21NO2/c1-2-12-6-3-4-7-13(12)16-11-5-8-14-9-10-15/h3-4,6-7,14-15H,2,5,8-11H2,1H3
• InChI Key： LKIAEOQJXAYIQE-UHFFFAOYSA-N
• SMILES： CCC1=CC=CC=C1OCCCNCCO

Computed Properties

• Exact Mass: 223.157228913g/mol
• Monoisotopic Mass: 223.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 8
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 41.5Ų